
An In-depth Technical Guide on Metazachlor
Oxalic Acid-d6

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Metazachlor Oxalic Acid-d6

Cat. No.: B15553092 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Metazachlor Oxalic Acid-d6 is not publicly

available. This guide has been compiled using data from the SDS of the parent compound,

Metazachlor, its non-deuterated metabolite, Metazachlor Oxalic Acid, and related safety

documents for Oxalic Acid. The information provided is intended for research, scientific, and

drug development professionals and should be used as a reference, not as a substitute for a

certified SDS.

Metazachlor Oxalic Acid-d6 is the deuterium-labeled form of Metazachlor Oxalic Acid, a

metabolite of the chloroacetanilide herbicide, Metazachlor.[1][2][3] Labeled compounds like this

are crucial as analytical standards in research and development, particularly for techniques like

HPLC.[4] Metazachlor itself is a selective herbicide used to control weedy grasses in various

crops.[5]

Safety and Hazard Information
Given the absence of a specific SDS for Metazachlor Oxalic Acid-d6, the hazard profile is

inferred from its parent compounds. For Metazachlor-d6, the GHS classification indicates it

may cause an allergic skin reaction, is suspected of causing cancer, and is very toxic to aquatic

life with long-lasting effects.[6] The safety profile of Oxalic Acid, a related structural component,

indicates it is harmful if swallowed or in contact with skin, causes serious eye damage, and is

harmful to aquatic life.[7]

The following tables summarize the GHS classification for the parent compound, Metazachlor-

d6, and for Oxalic Acid. This information should be considered for handling Metazachlor
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Oxalic Acid-d6.

Table 1: GHS Classification for Metazachlor-d6[6]

Hazard Class Hazard Category Hazard Statement

Skin Sensitization 1
H317: May cause an allergic

skin reaction.

Carcinogenicity 2
H351: Suspected of causing

cancer.

Acute Aquatic Hazard 1 H400: Very toxic to aquatic life.

Chronic Aquatic Hazard 1
H410: Very toxic to aquatic life

with long lasting effects.

Table 2: GHS Classification for Oxalic Acid[7]

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin.

Serious Eye Damage 1
H318: Causes serious eye

damage.

Acute Aquatic Hazard 3 H402: Harmful to aquatic life.

Table 3: Precautionary Statements and First Aid Measures
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Precautionary Area Metazachlor-d6[6] Oxalic Acid[7]

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P273: Avoid release to the

environment. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P273: Avoid

release to the environment.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Response

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.

P301+P312+P330: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell. Rinse mouth.

P302+P352+P312: IF ON

SKIN: Wash with plenty of

water. Call a POISON

CENTER/doctor if you feel

unwell.

P305+P351+P338+P310: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Immediately

call a POISON

CENTER/doctor.

First Aid: Skin Contact

Rinse skin thoroughly with

large amounts of water.

Remove contaminated clothing

and shoes and call a

physician.

Take off immediately all

contaminated clothing. Rinse

skin with water/shower.

Consult a physician.

First Aid: Eye Contact Remove any contact lenses,

locate eye-wash station, and

flush eyes immediately with

Rinse out with plenty of water.

Immediately call in

ophthalmologist. Remove

contact lenses.
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large amounts of water.

Promptly call a physician.

First Aid: Ingestion -

Immediately make victim drink

water (two glasses at most).

Consult a physician.

First Aid: Inhalation
Immediately relocate self or

casualty to fresh air.
Fresh air.

Experimental Protocols
Detailed experimental protocols for Metazachlor Oxalic Acid-d6 are not available in public

safety documents. However, its primary application is as an analytical standard.[4] The

following outlines a general workflow for its use in a research setting.
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Workflow for using Metazachlor Oxalic Acid-d6 as an analytical standard.

Methodology:
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Product Recovery: To ensure maximum recovery, centrifuge the original vial before removing

the cap.[2]

Reconstitution: Dissolve the compound in a suitable solvent to create a stock solution. The

choice of solvent will depend on the analytical method (e.g., methanol, acetonitrile).

Serial Dilution: Prepare a series of dilutions from the stock solution to create calibration

standards of known concentrations.

Sample Preparation: Prepare the experimental samples (e.g., water, soil extracts) for

analysis. This may involve extraction, concentration, and filtration steps.

LC-MS/MS Analysis: Inject the prepared samples and calibration standards into a Liquid

Chromatography-Mass Spectrometry (LC-MS/MS) system. The deuterated standard allows

for accurate quantification through isotope dilution methods.

Data Processing: Process the resulting chromatograms and mass spectra to determine the

concentration of Metazachlor Oxalic Acid in the samples by comparing the response to the

calibration curve.

Metabolic Pathway
Metazachlor is extensively metabolized in plants and animals.[8] The metabolic process

involves multiple phases. Phase I can include hydroxylation, while a primary route is the

substitution of the chlorine atom with glutathione, followed by degradation of the glutathione

group.[8] This ultimately leads to the formation of various metabolites, including Metazachlor

Oxalic Acid (also referred to as BH 479-4).[5][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.usbio.net/biochemicals/454444/Metazachlor-Oxalic-Acidd6
https://www.apvma.gov.au/sites/default/files/publication/26306-prs-butisan-herbicide.pdf
https://www.apvma.gov.au/sites/default/files/publication/26306-prs-butisan-herbicide.pdf
https://asca-berlin.de/main-metabolites-of-metazachlor/
https://pubchem.ncbi.nlm.nih.gov/compound/Metazachlor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parent Compound Metabolism

Metabolites Labeled Standard

Metazachlor
Phase I & II Reactions

(e.g., Glutathione Conjugation,
Oxidation, Cleavage)

Metazachlor Oxalic Acid
(BH 479-4)

Metazachlor Sulfonic Acid
(BH 479-8)

Other Metabolites

Metazachlor Oxalic Acid-d6Isotopic relationship

Click to download full resolution via product page

Relationship of Metazachlor to its metabolites and the labeled standard.

Physical and Chemical Properties
Table 4: Physicochemical Data

Property
Metazachlor Oxalic Acid-
d6

Metazachlor (Parent
Compound)

CAS Number 1231244-60-2[1] 67129-08-2[9]

Molecular Formula C14H9D6N3O3[1][2] C14H16ClN3O[9]

Molecular Weight 279.32[1][2] 293.75

Appearance Light Yellow[1] Solid at room temperature[8]

Storage Temperature -20°C[2] -

Handling and Storage
Handling: Use this product only in a laboratory setting.[1] Avoid inhalation and contact with

skin and eyes.[6] Work under a fume hood and use appropriate personal protective

equipment (PPE), including gloves, protective clothing, and eye protection.[6]
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Storage: Store in a tightly closed container in a dry place at the recommended temperature

of -20°C.[2]

Disposal: Dispose of waste material in accordance with national and local regulations. Do

not allow the product to enter drains.[7] Handle uncleaned containers as you would the

product itself.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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